Cas no 145208-54-4 (4-(5-Bromothiophen-2-yl)benzoic Acid)

• Product Name: 4-(5-Bromothiophen-2-yl)benzoic Acid
• CAS No: 145208-54-4
• MF: C₁₁H₇BrO₂S
• MW: 283.141081094742
• MDL: MFCD20922788
• CID: 3756264
• PubChem ID: 10469017
• Update Time: 2025-06-14

4-(5-Bromothiophen-2-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(5-bromo-2-thienyl)-
• 4-(5-Bromothiophen-2-yl)benzoic acid
• 4-(5-Bromo-2-thienyl)benzoic acid
• 4-(5-Bromo-thiophen-2-yl)benzoic acid
• MFCD20922788
• KZLZFZNQHIRXDH-UHFFFAOYSA-N
• SCHEMBL2251594
• 4-(5-bromothiophen-2-yl)benzoicAcid
• 4-(5-Bromo-thiophen-2-yl)-benzoic acid
• CS-0337210
• AKOS023395634
• 145208-54-4
• AS-2094
• 4-(5-Bromothiophen-2-yl)benzoic Acid

• MDL： MFCD20922788
• Inchi： 1S/C11H7BrO2S/c12-10-6-5-9(15-10)7-1-3-8(4-2-7)11(13)14/h1-6H,(H,13,14)
• InChI Key： KZLZFZNQHIRXDH-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C2SC(Br)=CC=2)C=C1

Computed Properties

• Exact Mass: 281.93501Da
• Monoisotopic Mass: 281.93501Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Color/Form: No data available
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

4-(5-Bromothiophen-2-yl)benzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(5-Bromothiophen-2-yl)benzoic Acid

Comprehensive Overview of 4-(5-Bromothiophen-2-yl)benzoic Acid (CAS No. 145208-54-4): Properties, Applications, and Research Insights

4-(5-Bromothiophen-2-yl)benzoic Acid (CAS No. 145208-54-4) is a high-value heterocyclic carboxylic acid derivative widely utilized in pharmaceutical intermediates, organic synthesis, and material science. Its molecular structure combines a bromothiophene moiety with a benzoic acid group, offering unique reactivity for cross-coupling reactions and polymer modifications. Recent studies highlight its role in designing OLED materials and biodegradable polymers, aligning with the global demand for sustainable chemistry solutions.

The compound's 5-bromothiophene segment enables versatile C-C bond formation via Suzuki-Miyaura or Stille couplings, making it a key building block for conjugated systems in optoelectronics. Researchers increasingly focus on its potential in organic photovoltaics (OPVs), where its electron-withdrawing properties enhance charge transport efficiency. Industry reports indicate growing interest in CAS 145208-54-4 for developing non-fullerene acceptors (NFAs), a trending topic in renewable energy research.

Analytical characterization of 4-(5-Bromothiophen-2-yl)benzoic Acid reveals exceptional purity (>98% by HPLC) and thermal stability (decomposition point: 280°C), critical for high-performance material synthesis. Its carboxylic acid functionality allows further derivatization into esters or amides, expanding applications in drug discovery. Patent databases show its use in kinase inhibitor development, particularly for oncology targets, addressing the pharmaceutical industry's need for novel small-molecule therapeutics.

Environmental considerations position CAS 145208-54-4 as a greener alternative to heavy metal catalysts in polymerization reactions. Its thiophene-benzoic acid hybrid structure demonstrates lower ecotoxicity compared to traditional aromatic compounds, responding to REACH compliance requirements. Recent innovations exploit its hydrogen-bonding capacity to design self-healing materials, a cutting-edge domain in smart material science.

Supply chain data reflects rising procurement of 4-(5-Bromothiophen-2-yl)benzoic Acid by electronic material manufacturers in Asia-Pacific markets. Quality standards emphasize residual solvent control (<0.1% DMF) and halogen content verification, ensuring compatibility with semiconductor fabrication processes. Analytical techniques like X-ray crystallography confirm its planar molecular geometry, explaining its efficacy in π-stacking applications for organic electronics.

Emerging research explores the compound's role in metal-organic frameworks (MOFs) for gas storage, leveraging its bifunctional coordination sites. Computational studies model its HOMO-LUMO gap (4.2 eV) to predict performance in electroluminescent devices. These multidisciplinary applications make CAS 145208-54-4 a focal point in both academic and industrial R&D, particularly for green chemistry initiatives and circular economy solutions.